5,6-Dihydro-4H-pyrrolo[3,4-d]thiazole Hydrochloride
Overview
Description
5,6-Dihydro-4H-pyrrolo[3,4-d]thiazole Hydrochloride is a chemical compound with the molecular formula C5H7ClN2S and a molecular weight of 162.64 . It is typically used for research purposes .
Synthesis Analysis
A facile synthetic method of 5,6-dihydro-4H-pyrrolo[3,4-d]thiazole has been developed . This approach employs a one-step cyclization from a diol and can be applied to the syntheses of other pyrrolidine-fused aromatic ring systems . The production of new hybrid molecules was carried out using a two-stage method . The reaction of 5,6-dihydropyrrolo[3,2,1-ij]quinoline-1,2-diones with thiosemicarbazide gave the corresponding hydrazinocarbothioamides .Molecular Structure Analysis
The molecular structure of 5,6-Dihydro-4H-pyrrolo[3,4-d]thiazole Hydrochloride is represented by the linear formula C5H7ClN2S .Chemical Reactions Analysis
The chemical reactions involved in the synthesis of 5,6-Dihydro-4H-pyrrolo[3,4-d]thiazole Hydrochloride include the reaction of 5,6-dihydropyrrolo[3,2,1-ij]quinoline-1,2-diones with thiosemicarbazide to produce hydrazinocarbothioamides . The latter then reacts with DMAD to produce the target compound .Physical And Chemical Properties Analysis
5,6-Dihydro-4H-pyrrolo[3,4-d]thiazole Hydrochloride is a solid at room temperature . It should be stored in a cool, dry place .Scientific Research Applications
Medicinal Chemistry and Drug Development
- Factor Xa Inhibitors : 5,6-Dihydro-4H-pyrrolo[3,4-d]thiazole is a subunit of potent factor Xa (fXa) inhibitors. Researchers have explored its use in anticoagulant therapies, aiming to prevent thrombosis and embolism .
Antitumor Activity
- Pharmacophore : The compound’s heterocyclic fragment serves as a well-known pharmacophore. It has been investigated for its antitumor properties, potentially inhibiting cancer cell growth .
Antimicrobial and Antifungal Applications
- Antibacterial and Antifungal Agents : Studies have examined derivatives of 5,6-Dihydro-4H-pyrrolo[3,4-d]thiazole for their antimicrobial and antifungal activities. These compounds could contribute to novel therapeutic agents .
Antiviral Research
- Viral Inhibition : Researchers have explored the compound’s potential as an antiviral agent. Its activity against specific viruses may offer insights for drug development .
Antioxidant Properties
- Free Radical Scavenging : 5,6-Dihydro-4H-pyrrolo[3,4-d]thiazole derivatives have demonstrated antioxidant properties. These compounds may protect cells from oxidative damage .
Anti-Inflammatory Effects
- Modulation of Inflammation : Investigations suggest that this compound may have anti-inflammatory effects. Understanding its mechanisms could lead to new anti-inflammatory drugs .
Mechanism of Action
Target of Action
Similar compounds have been studied for anticancer activity as topoisomerase ii alpha inhibitors and inhibitors of an hh signalling cascade .
Mode of Action
It is known that the main approach to both functionalized and fused pyrazoles is the condensation reactions of 1,3-difunctional electrophilic substrates with hydrazines .
Safety and Hazards
The compound is labeled with the signal word “Warning” and is associated with the hazard statements H302, H315, H319, H335 . Precautionary measures include avoiding contact with skin and eyes, avoiding the formation of dust and aerosols, and ensuring appropriate exhaust ventilation at places where dust is formed .
properties
IUPAC Name |
5,6-dihydro-4H-pyrrolo[3,4-d][1,3]thiazole;hydrochloride | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H6N2S.ClH/c1-4-5(2-6-1)8-3-7-4;/h3,6H,1-2H2;1H | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZIRXFVNXZQANKQ-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C2=C(CN1)SC=N2.Cl | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H7ClN2S | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
162.64 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
5,6-Dihydro-4H-pyrrolo[3,4-d]thiazole Hydrochloride | |
CAS RN |
1434128-58-1 | |
Record name | 4H-Pyrrolo[3,4-d]thiazole, 5,6-dihydro-, hydrochloride (1:1) | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=1434128-58-1 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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